Cas no 1864053-94-0 (2-1-(2-aminoethyl)cyclohexylacetic acid hydrochloride)

2-1-(2-Aminoethyl)cyclohexylacetic acid hydrochloride is a synthetic organic compound featuring a cyclohexylacetic acid backbone with an aminoethyl substituent, rendered as a hydrochloride salt for enhanced stability and solubility. This structure confers utility as a versatile intermediate in pharmaceutical and fine chemical synthesis, particularly in the development of bioactive molecules. The hydrochloride form ensures improved handling and compatibility with aqueous systems. Its rigid cyclohexyl ring and functionalized side chain make it valuable for constructing constrained peptidomimetics or modifying physicochemical properties in drug design. The compound’s purity and well-defined stereochemistry (where applicable) support reproducible results in research applications.
2-1-(2-aminoethyl)cyclohexylacetic acid hydrochloride structure
1864053-94-0 structure
Product Name:2-1-(2-aminoethyl)cyclohexylacetic acid hydrochloride
CAS No:1864053-94-0
MF:C10H20ClNO2
MW:221.72430229187
MDL:MFCD29034359
CID:4625110
PubChem ID:121552410
Update Time:2025-05-25

2-1-(2-aminoethyl)cyclohexylacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(2-aminoethyl)cyclohexyl]acetic acid hydrochloride
    • 2-[1-(2-aminoethyl)cyclohexyl]acetic acid;hydrochloride
    • 2-1-(2-aminoethyl)cyclohexylacetic acid hydrochloride
    • MDL: MFCD29034359
    • Inchi: 1S/C10H19NO2.ClH/c11-7-6-10(8-9(12)13)4-2-1-3-5-10;/h1-8,11H2,(H,12,13);1H
    • InChI Key: ZAQZGNBFIKVJHP-UHFFFAOYSA-N
    • SMILES: Cl.OC(CC1(CCN)CCCCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 174
  • Topological Polar Surface Area: 63.3

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Additional information on 2-1-(2-aminoethyl)cyclohexylacetic acid hydrochloride

Recent Advances in the Study of 2-1-(2-aminoethyl)cyclohexylacetic acid hydrochloride (CAS: 1864053-94-0)

The compound 2-1-(2-aminoethyl)cyclohexylacetic acid hydrochloride (CAS: 1864053-94-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexylacetic acid backbone and aminoethyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings and highlight the implications for future research and clinical applications.

One of the key areas of investigation has been the synthesis and optimization of 2-1-(2-aminoethyl)cyclohexylacetic acid hydrochloride. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

Pharmacological studies have revealed that 2-1-(2-aminoethyl)cyclohexylacetic acid hydrochloride exhibits notable activity in modulating specific biological pathways. Preliminary in vitro and in vivo experiments suggest that the compound may have applications in treating neurological disorders, owing to its ability to interact with neurotransmitter systems. Additionally, its potential anti-inflammatory and analgesic properties are being explored, which could lead to new therapeutic options for chronic pain and inflammatory conditions. These findings underscore the versatility of this compound and its relevance to multiple therapeutic areas.

Recent research has also delved into the mechanistic aspects of 2-1-(2-aminoethyl)cyclohexylacetic acid hydrochloride. Studies utilizing molecular docking and computational modeling have provided insights into its binding affinity and interaction with target proteins. These computational approaches, combined with experimental data, have helped elucidate the compound's mode of action at the molecular level. Such mechanistic understanding is crucial for optimizing its pharmacological profile and minimizing potential off-target effects.

Despite the promising results, challenges remain in the development of 2-1-(2-aminoethyl)cyclohexylacetic acid hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further preclinical studies. Researchers are also exploring structural modifications to enhance the compound's efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-1-(2-aminoethyl)cyclohexylacetic acid hydrochloride (CAS: 1864053-94-0) represents a promising candidate for drug development, with potential applications in neurology, pain management, and inflammation. The latest research has advanced our understanding of its synthesis, pharmacological properties, and mechanistic underpinnings. Continued investigation and optimization will be essential to fully realize its therapeutic potential and bring it closer to clinical use. This compound exemplifies the innovative strides being made in chemical biology and pharmaceutical research, offering new hope for addressing unmet medical needs.

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